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Compound of Interest

Compound Name: Ethyl methyl sulfide

Cat. No.: B1214599 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals working with Ethyl Methyl Sulfide (CAS No.

624-89-5). The following procedures and data are compiled to ensure the safe handling,

storage, and disposal of this highly flammable and potentially hazardous chemical.

Key Safety and Physical Properties
The following table summarizes the critical safety and physical data for Ethyl Methyl Sulfide,

enabling a quick assessment of its primary hazards.
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Property Value Citation(s)

Appearance Liquid

Molecular Formula C3H8S [1]

Molecular Weight 76.16 g/mol [1]

Boiling Point 66 - 67 °C (151 - 153 °F)

Melting Point -106 °C (-159 °F)

Flash Point -10 °C (14 °F) [2]

Density 0.842 g/cm³ at 25 °C (77 °F)

Hazards

Highly flammable liquid and

vapor.[3][4] Stench.[3] May

cause skin and eye irritation.[1]

[5]

[1][3][4][5]

Incompatible Materials Strong oxidizing agents. [3]

Personal Protective Equipment (PPE)
Strict adherence to the recommended personal protective equipment is mandatory to ensure

personal safety when handling Ethyl Methyl Sulfide.
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PPE Category Specification Citation(s)

Eye/Face Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles as described by

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.

[2][3]

Skin Protection

Wear appropriate protective

gloves and clothing to prevent

skin exposure. Flame retardant

antistatic protective clothing is

recommended. A chemical

apron should be worn.

[2][3]

Hand Protection

Wear chemical protective

gloves (e.g., PVC). The

suitability and durability of a

glove type is dependent on

usage.

[6]

Respiratory Protection

A vapor respirator is required

when vapors/aerosols are

generated.[7] Use a

NIOSH/MSHA or European

Standard EN 149 approved

full-facepiece airline respirator

in positive pressure mode with

emergency escape provisions

if exposure limits are

exceeded.[2]

[2][7]

Operational Plan: Handling Ethyl Methyl Sulfide
This section provides a step-by-step protocol for the safe handling of Ethyl Methyl Sulfide in a

laboratory setting.
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Preparation and Precautionary Measures
Ventilation: Always handle Ethyl Methyl Sulfide in a well-ventilated area, preferably within a

chemical fume hood.[5]

Ignition Sources: This substance is highly flammable.[3][4] Ensure that there are no open

flames, hot surfaces, or other sources of ignition in the vicinity. Use explosion-proof

electrical, ventilating, and lighting equipment.[3]

Static Discharge: Take precautionary measures against static discharge. Ground and bond

containers and receiving equipment during transfer.[3]

Emergency Equipment: Ensure that a safety shower, eyewash station, and appropriate fire

extinguishing media (dry sand, dry chemical, or alcohol-resistant foam) are readily

accessible.

Handling Procedure
Don PPE: Before handling, put on all required personal protective equipment as specified in

the table above.

Container Inspection: Visually inspect the container for any signs of damage or leaks before

opening.

Dispensing: Use only non-sparking tools when opening and dispensing the chemical.[3]

Avoid Contact: Avoid contact with skin, eyes, and clothing.[5] Do not breathe vapors or mists.

[7]

Closure: Keep the container tightly closed when not in use.[5]

Storage
Store in a cool, dry, and well-ventilated area away from incompatible substances such as

strong oxidizing agents.[3][5]

Keep containers tightly closed.[5]
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Store in a flammables area and keep away from heat, sparks, and flame.[3]

Spill and Emergency Procedures
Small Spills:

Remove all sources of ignition.[7]

Absorb the spill with an inert, non-combustible material such as vermiculite, dry sand, or

earth.[7]

Use non-sparking tools to collect the absorbed material and place it into a suitable, labeled

container for disposal.[7]

Large Spills:

Evacuate the area immediately.

Use water spray or vapor suppressing foam to reduce vapors, but this may not prevent

ignition in closed spaces.[7]

First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3]

Skin Contact: In case of contact, immediately wash skin with soap and plenty of water

while removing all contaminated clothing and shoes. Get medical attention.[3]

Inhalation: Move the person into fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.[3]

Ingestion: Do not induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and drink plenty of water. Call a physician immediately.[3]

Disposal Plan
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Waste Characterization: Chemical waste generators must determine whether a discarded

chemical is classified as a hazardous waste and consult local, regional, and national

hazardous waste regulations to ensure complete and accurate classification.[3]

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, regional, and national regulations.[4] Do not mix with other waste.

Leave chemicals in their original containers.

Workflow for Safe Handling of Ethyl Methyl Sulfide
The following diagram illustrates the logical workflow for safely handling Ethyl Methyl Sulfide,

from preparation to disposal.
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Safe Handling Workflow for Ethyl Methyl Sulfide

1. Preparation
- Ensure Ventilation

- Remove Ignition Sources
- Ground Equipment

- Verify Emergency Equipment

2. Don PPE
- Goggles/Face Shield

- Protective Gloves
- Protective Clothing

- Respirator (if needed)

Proceed

3. Handling
- Inspect Container

- Use Non-Sparking Tools
- Dispense in Fume Hood
- Keep Container Closed

Proceed

4. Storage
- Cool, Dry, Ventilated Area
- Tightly Closed Container
- Away from Incompatibles

- Flammables Area

After Use

Spill / Emergency
- Evacuate

- Control Ignition Sources
- Absorb and Contain

- First Aid

If Spill Occurs

5. Disposal
- Characterize Waste

- Use Approved Containers
- Follow Regulations

End of Process

Cleanup

Click to download full resolution via product page

Caption: Workflow for the safe handling of Ethyl Methyl Sulfide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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